5-(Acetylamino)-N,N'-bis(2,3-dihydroxypropyl)-2,4,6-triiodo-1,3-benzenedicarboxamide
5-(Acetylamino)-N,N'-bis(2,3-dihydroxypropyl)-2,4,6-triiodo-1,3-benzenedicarboxamide
An intermediate used in the synthesis of imaging agents such as Iohexol
Brand Name:
Vulcanchem
CAS No.:
31127-80-7
VCID:
VC0195374
InChI:
InChI=1S/C16H20I3N3O7/c1-6(25)22-14-12(18)9(15(28)20-2-7(26)4-23)11(17)10(13(14)19)16(29)21-3-8(27)5-24/h7-8,23-24,26-27H,2-5H2,1H3,(H,20,28)(H,21,29)(H,22,25)
SMILES:
CC(=O)NC1=C(C(=C(C(=C1I)C(=O)NCC(CO)O)I)C(=O)NCC(CO)O)I
Molecular Formula:
C16H20I3N3O7
Molecular Weight:
747.06 g/mol
5-(Acetylamino)-N,N'-bis(2,3-dihydroxypropyl)-2,4,6-triiodo-1,3-benzenedicarboxamide
CAS No.: 31127-80-7
Impurities
VCID: VC0195374
Molecular Formula: C16H20I3N3O7
Molecular Weight: 747.06 g/mol
Purity: > 95%
| CAS No. | 31127-80-7 |
|---|---|
| Product Name | 5-(Acetylamino)-N,N'-bis(2,3-dihydroxypropyl)-2,4,6-triiodo-1,3-benzenedicarboxamide |
| Molecular Formula | C16H20I3N3O7 |
| Molecular Weight | 747.06 g/mol |
| IUPAC Name | 5-acetamido-1-N,3-N-bis(2,3-dihydroxypropyl)-2,4,6-triiodobenzene-1,3-dicarboxamide |
| Standard InChI | InChI=1S/C16H20I3N3O7/c1-6(25)22-14-12(18)9(15(28)20-2-7(26)4-23)11(17)10(13(14)19)16(29)21-3-8(27)5-24/h7-8,23-24,26-27H,2-5H2,1H3,(H,20,28)(H,21,29)(H,22,25) |
| Standard InChIKey | BHCBLTRDEYPMFZ-UHFFFAOYSA-N |
| SMILES | CC(=O)NC1=C(C(=C(C(=C1I)C(=O)NCC(CO)O)I)C(=O)NCC(CO)O)I |
| Canonical SMILES | CC(=O)NC1=C(C(=C(C(=C1I)C(=O)NCC(CO)O)I)C(=O)NCC(CO)O)I |
| Appearance | White to Off-White Solid |
| Melting Point | >225°C |
| Description | An intermediate used in the synthesis of imaging agents such as Iohexol |
| Purity | > 95% |
| Quantity | Milligrams-Grams |
| Synonyms | 5-(Acetylamino)-N,N’-bis(2,3-dihydroxypropyl)-2,4,6-triiodo-1,3-benzenedicarboxamide; |
| PubChem Compound | 11115326 |
| Last Modified | Nov 11 2021 |
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